Cas no 827044-62-2 (Acetamide, 2,2'-[1,3-propanediylbis(thio)]bis[N-(3-chlorophenyl)-)

• Product Name: Acetamide, 2,2'-[1,3-propanediylbis(thio)]bis[N-(3-chlorophenyl)-
• CAS No: 827044-62-2
• MF: C₁₉H₂₀Cl₂N₂O₂S₂
• MW: 443.410300254822
• CID: 685758
• PubChem ID: 71417698
• Update Time: 2025-04-19

Acetamide, 2,2'-[1,3-propanediylbis(thio)]bis[N-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2'-[1,3-propanediylbis(thio)]bis[N-(3-chlorophenyl)-
• 2-[3-[2-(3-chloroanilino)-2-oxoethyl]sulfanylpropylsulfanyl]-N-(3-chlorophenyl)acetamide
• 827044-62-2
• DTXSID80837033
• 2,2'-(Propane-1,3-diyldisulfanediyl)bis[N-(3-chlorophenyl)acetamide]

• Inchi： 1S/C19H20Cl2N2O2S2/c20-14-4-1-6-16(10-14)22-18(24)12-26-8-3-9-27-13-19(25)23-17-7-2-5-15(21)11-17/h1-2,4-7,10-11H,3,8-9,12-13H2,(H,22,24)(H,23,25)
• InChI Key： QSGMXKUUIWXBDN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CSCCCSCC(NC1C=CC=C(C=1)Cl)=O)=O

Computed Properties

• Exact Mass: 442.0343256g/mol
• Monoisotopic Mass: 442.0343256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 109Ų